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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the selectivity profile of GSK4027, a potent

chemical probe for the bromodomains of p300/CBP-associated factor (PCAF) and general

control nonderepressible 5 (GCN5). The data presented herein has been compiled from

various sources to offer an objective comparison of GSK4027's binding affinity and inhibitory

activity against a panel of human bromodomains.

Quantitative Selectivity Profile of GSK4027
GSK4027 demonstrates exceptional potency and selectivity for the PCAF and GCN5

bromodomains. Its selectivity has been extensively profiled using various biochemical and

cellular assays. The following table summarizes the key quantitative data, primarily from

BROMOscan® and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

assays, showcasing the selectivity of GSK4027.
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Target
Bromodom
ain

Assay Type
Potency (Ki
in nM)

Potency
(IC50 in nM)

Selectivity
Fold (over
PCAF/GCN5
)

Reference

PCAF

(KAT2B)

BROMOscan

®
1.4 - - [1][2][3][4][5]

TR-FRET - 40 - [1][5]

NanoBRET™ - 60 - [1][4][5]

GCN5

(KAT2A)

BROMOscan

®
1.4 - - [1][2][3][4][5]

BRPF3
BROMOscan

®
100 - >70 [1][4][5]

BRD1
BROMOscan

®
110 - >78 [1][4][5]

FALZ
BROMOscan

®
130 - >92 [1][4][5]

BRPF1
BROMOscan

®
140 - >100 [1][4][5]

BRD4 (BD1) TR-FRET - >10,000
>18,000 (over

BET family)
[4]

BRD9 TR-FRET - 126 - [6][7]

Experimental Methodologies
The selectivity profile of GSK4027 has been determined using state-of-the-art experimental

techniques. Below are detailed descriptions of the key assays cited in this guide.

BROMOscan® Ligand Binding Assay
The BROMOscan® technology is a competition-based binding assay used to determine the

dissociation constants (Kd) of compounds against a panel of bromodomains.[8]
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Principle: The assay measures the ability of a test compound to compete with an

immobilized ligand for binding to a DNA-tagged bromodomain. The amount of bromodomain

bound to the solid support is quantified using quantitative PCR (qPCR) of the DNA tag. A

lower signal indicates a stronger interaction between the test compound and the

bromodomain.[8][9]

Protocol Outline:

A panel of DNA-tagged bromodomains is used.

Each bromodomain is incubated with a proprietary immobilized ligand in the presence of

the test compound (GSK4027) across a range of concentrations.

The mixture is allowed to reach equilibrium.

Unbound components are washed away.

The amount of DNA-tagged bromodomain captured on the solid support is quantified

using qPCR.

The results are used to calculate the dissociation constant (Kd) by fitting the data to a

dose-response curve.[9]

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay
TR-FRET is a robust, homogeneous assay format widely used for studying protein-protein and

protein-ligand interactions in drug discovery.

Principle: This assay measures the energy transfer between a donor fluorophore (e.g.,

Europium chelate) and an acceptor fluorophore (e.g., Allophycocyanin - APC) when they are

in close proximity. In the context of bromodomain inhibitor screening, a biotinylated

acetylated histone peptide is bound to a streptavidin-conjugated acceptor, and the

bromodomain is fused to a donor-conjugated antibody or tag. A test compound that inhibits

the bromodomain-histone interaction will disrupt the FRET signal.

Protocol Outline:
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Reagents, including the bromodomain protein (e.g., GST-tagged BRD), a Europium-

labeled anti-GST antibody (donor), a biotinylated acetylated histone peptide, and

streptavidin-APC (acceptor), are prepared in assay buffer.

The test compound (GSK4027) is serially diluted and added to the assay plate.

The bromodomain and the histone peptide are added to the wells and incubated to allow

for binding.

The TR-FRET signal is measured using a plate reader capable of time-resolved

fluorescence detection, with excitation typically around 340 nm and emission at two

wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).

The ratio of the acceptor to donor emission is calculated, and IC50 values are determined

from the dose-response curves.

NanoBRET™ Cellular Target Engagement Assay
The NanoBRET™ assay is a proximity-based method that quantifies protein-protein

interactions in living cells.[1][10][11]

Principle: This technology utilizes a bright NanoLuc® luciferase as the energy donor and a

fluorescently labeled HaloTag® protein as the energy acceptor.[1][10] When these two

proteins are in close proximity (<10 nm), bioluminescence resonance energy transfer (BRET)

occurs.[10] For target engagement, one protein of interest (e.g., PCAF) is fused to

NanoLuc®, and its interacting partner (e.g., Histone H3.3) is fused to HaloTag®. A test

compound that disrupts this interaction will lead to a decrease in the BRET signal.[1][5]

Protocol Outline:

Cells (e.g., HEK293) are co-transfected with plasmids encoding the NanoLuc®-fusion

donor and the HaloTag®-fusion acceptor.

The transfected cells are plated in a multi-well plate.

The cells are treated with the HaloTag® NanoBRET™ 618 ligand, which fluorescently

labels the acceptor protein.
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The test compound (GSK4027) is added to the wells at various concentrations.

The NanoBRET™ substrate is added to the cells.

The donor emission (at ~460 nm) and the acceptor emission (at ~618 nm) are measured

using a luminometer equipped with appropriate filters.

The NanoBRET™ ratio (acceptor emission / donor emission) is calculated, and IC50

values are determined from the dose-response curves.[11]

Visualizing Experimental and Signaling Pathways
To further elucidate the experimental workflow and the biological context of GSK4027, the

following diagrams are provided.
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Caption: Workflow for determining bromodomain inhibitor selectivity.
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Caption: Simplified signaling roles of PCAF/GCN5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://apac.eurofinsdiscovery.com/solution/bromoscan-technology
https://www.researchgate.net/publication/273880903_Abstract_4238_BROMOscan_-_a_high_throughput_quantitative_ligand_binding_platform_identifies_best-in-class_bromodomain_inhibitors_from_a_screen_of_mature_compounds_targeting_other_protein_classes
https://www.benchchem.com/pdf/Probing_the_Interactome_A_Detailed_Protocol_for_the_NanoBRET_Protein_Protein_Interaction_Assay.pdf
https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/nanobret-cmyc-max-interaction-assay-protocol.pdf
https://www.benchchem.com/product/b15569043/docs#gsk4027-a-comparative-guide-to-bromodomain-selectivity
https://www.benchchem.com/product/b15569043/docs#gsk4027-a-comparative-guide-to-bromodomain-selectivity
https://www.benchchem.com/product/b15569043/docs#gsk4027-a-comparative-guide-to-bromodomain-selectivity
https://www.benchchem.com/product/b15569043/docs#gsk4027-a-comparative-guide-to-bromodomain-selectivity
https://www.benchchem.com/product/b15569043?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

